Cas no 70697-72-2 (Butanoic acid,2-chloro-3-oxo-, 1-methylethyl ester)

• Product Name: Butanoic acid,2-chloro-3-oxo-, 1-methylethyl ester
• CAS No: 70697-72-2
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 573776
• PubChem ID: 3018025
• Update Time: 2025-04-19

Butanoic acid,2-chloro-3-oxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-chloro-3-oxo-, 1-methylethyl ester
• isopropyl 2-chloro-3-oxobutanoate
• isopropyl 2-chloroacetoacetate
• propan-2-yl 2-chloro-3-oxobutanoate
• 1-methylethyl 2-chloro-3-oxobutanoate
• 1-methylethyl 4-chloro-3-oxobutanoate
• 70697-72-2
• DTXSID10990948
• FT-0705777
• SCHEMBL10808355
• Butanoic acid, 2-chloro-3-oxo-, 1-methylethyl ester
• EINECS 274-781-3

• Inchi： 1S/C7H11ClO3/c1-4(2)11-7(10)6(8)5(3)9/h4,6H,1-3H3
• InChI Key： XHUMMHPAJGZLFR-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C(=O)OC(C)C

Computed Properties

• Exact Mass: 178.03973
• Monoisotopic Mass: 178.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37